2-((2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)(ethyl)amino)ethan-1-ol

• IUPAC Name: 2-[[2-cyclopropyl-6-(methylamino)pyrimidin-4-yl]-ethylamino]ethanol
• InChI: InChI=1S/C12H20N4O/c1-3-16(6-7-17)11-8-10(13-2)14-12(15-11)9-4-5-9/h8-9,17H,3-7H2,1-2H3,(H,13,14,15)
• InChI Key: OAIALPAGLGBADV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C1=NC(=NC(=C1)NC)C2CC2
• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol
• CAS No.: 1513295-79-8

Description

2-((2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)(ethyl)amino)ethan-1-ol, also known as CPMMEA, is a synthetic compound that has been found to have a wide range of applications in scientific research. CPMMEA has been studied for its potential to be used as a therapeutic agent, as well as for its biochemical and physiological effects in laboratory experiments.

Scientific Research Applications

Chemical Synthesis and Biological Evaluation : The aminolysis of related pyrimidinones with different amines showcases the compound's utility in creating diverse organic molecules, with implications for further chemical transformations and potential pharmacological activities (Novakov et al., 2017). Additionally, compounds like 5,5′-(ethane-1,2-diyl)bis derivatives have been evaluated as inhibitors of enzymatic activities, indicating their potential in therapeutic applications (Asghari et al., 2016).

Structural and Molecular Studies : Detailed structural analyses of disubstituted amino pyrimidines have provided insights into their electronic structure, molecular conformations, and hydrogen-bonded assemblies. Such studies are crucial for understanding the molecular basis of their reactivity and interactions, informing the design of materials and drugs (Acosta et al., 2013).

Drug Design and Molecular Docking : The design and synthesis of novel Schiff base ligands derived from similar compounds underscore their utility in coordinating with metal ions, leading to complexes with significant biological activities. Such studies often involve comprehensive docking and interaction analyses with DNA, highlighting their potential as therapeutic agents (Kurt et al., 2020).

Catalysis and Material Science : Investigations into nickel(II) complexes chelated by amino pyridine ligands for ethylene oligomerization emphasize the role of such compounds in industrial catalysis, offering insights into the mechanisms of polymer formation and the influence of molecular structure on reactivity (Nyamato et al., 2016).